14-Deoxy-11,12-didehydroandrographolide

Specification

• Description: 14-Deoxy-11,12-didehydroandrographolide is a diterpene lactone. It has a role as a metabolite.; 14-Deoxy-11,12-didehydroandrographolide is a natural product found in Aphis affinis, Andrographis affinis, and other organisms with data available.
• CAS No.: 42895-58-9
• Molecular Formula: C20H28O4
• Molecular Weight: 332.4 g/mol
• IUPAC Name: 4-[(E)-2-[(1R,4aS,5R,6R,8aR)-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]ethenyl]-2H-furan-5-one
• Standard InChI: InChI=1S/C20H28O4/c1-13-4-7-16-19(2,10-8-17(22)20(16,3)12-21)15(13)6-5-14-9-11-24-18(14)23/h5-6,9,15-17,21-22H,1,4,7-8,10-12H2,2-3H3/b6-5+/t15-,16+,17-,19+,20+/m1/s1
• Standard InChI Key: XMJAJFVLHDIEHF-CRBRZBHVSA-N
• Isomeric SMILES: C[C@@]12CC[C@H]([C@@]([C@H]1CCC(=C)[C@H]2/C=C/C3=CCOC3=O)(C)CO)O
• Canonical SMILES: CC12CCC(C(C1CCC(=C)C2C=CC3=CCOC3=O)(C)CO)O
• Appearance: Powder